Cas no 2137859-32-4 (tert-butyl 3,3-difluoro-4-(piperazin-1-yl)butanoate)

• Product Name: tert-butyl 3,3-difluoro-4-(piperazin-1-yl)butanoate
• CAS No: 2137859-32-4
• MF: C₁₂H₂₂F₂N₂O₂
• MW: 264.312090396881
• CID: 6148024
• PubChem ID: 165483842
• Update Time: 2025-06-07

tert-butyl 3,3-difluoro-4-(piperazin-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3,3-difluoro-4-(piperazin-1-yl)butanoate
• EN300-1131598
• 2137859-32-4

• Inchi： 1S/C12H22F2N2O2/c1-11(2,3)18-10(17)8-12(13,14)9-16-6-4-15-5-7-16/h15H,4-9H2,1-3H3
• InChI Key： DDVOEYDQNYHCAB-UHFFFAOYSA-N
• SMILES： FC(CC(=O)OC(C)(C)C)(CN1CCNCC1)F

Computed Properties

• Exact Mass: 264.16493427g/mol
• Monoisotopic Mass: 264.16493427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 3,3-difluoro-4-(piperazin-1-yl)butanoate

Introduction to Tert-butyl 3,3-difluoro-4-(piperazin-1-yl)butanoate (CAS No. 2137859-32-4)

Tert-butyl 3,3-difluoro-4-(piperazin-1-yl)butanoate, identified by its CAS number 2137859-32-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of a difluoro-substituted backbone and a piperazine moiety, which are known for their potential in modulating biological pathways and enhancing drug-like properties. The structural features of this compound make it a promising candidate for further exploration in the development of novel therapeutic agents.

The molecular structure of tert-butyl 3,3-difluoro-4-(piperazin-1-yl)butanoate consists of a butanoate ester functional group linked to a piperazine ring, with the presence of two fluorine atoms at the 3-position of the butanoate chain. This unique arrangement imparts distinct physicochemical properties, including improved metabolic stability and enhanced binding affinity to biological targets. Such characteristics are highly valued in drug discovery, as they can contribute to increased bioavailability and reduced susceptibility to enzymatic degradation.

In recent years, there has been growing interest in the development of fluorinated compounds due to their ability to influence pharmacokinetic and pharmacodynamic profiles. The introduction of fluorine atoms into molecular structures can lead to modifications in lipophilicity, solubility, and metabolic clearance rates, all of which are critical factors in determining the efficacy and safety of a drug candidate. Tert-butyl 3,3-difluoro-4-(piperazin-1-yl)butanoate exemplifies this trend, as its difluoro-substituted moiety is likely to contribute to these desirable properties.

One of the most compelling aspects of tert-butyl 3,3-difluoro-4-(piperazin-1-yl)butanoate is its potential application in the synthesis of biologically active molecules. The piperazine ring is a well-known pharmacophore that is frequently incorporated into drugs due to its ability to interact with various biological receptors and enzymes. For instance, piperazine derivatives have been widely used in the treatment of neurological disorders, such as schizophrenia and depression, as well as in antihistamines and antipsychotics. The presence of this moiety in tert-butyl 3,3-difluoro-4-(piperazin-1-yl)butanoate suggests that it may serve as a valuable building block for designing novel therapeutic agents with enhanced pharmacological activity.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry, particularly in the context of kinase inhibitors and antiviral agents. The fluorine atoms in tert-butyl 3,3-difluoro-4-(piperazin-1-yl)butanoate are expected to enhance binding interactions by increasing electron density and reducing steric hindrance. This can lead to more potent and selective drug candidates, which are crucial for achieving therapeutic efficacy while minimizing side effects. Furthermore, the tert-butyl group at the carboxylic acid position may contribute to steric stabilization, further improving the compound's suitability for drug development.

The synthesis of tert-butyl 3,3-difluoro-4-(piperazin-1-yl)butanoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include the introduction of fluorine atoms via halogen exchange or direct fluorination techniques, followed by nucleophilic substitution reactions to incorporate the piperazine moiety. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, may also be employed to enhance reaction efficiency and selectivity.

In addition to its synthetic significance, tert-butyl 3,3-difluoro-4-(piperazin-1-yl)butanoate has potential applications in material science and industrial chemistry. Fluorinated compounds are often used in specialty polymers and coatings due to their thermal stability and chemical resistance. The unique structural features of this compound may make it suitable for developing advanced materials with tailored properties.

As research continues to evolve, the applications of tert-butyl 3,3-difluoro-4-(piperazin-1-yl)butanoate are likely to expand beyond traditional pharmaceuticals. The growing interest in fluorinated chemistry underscores its versatility and utility across multiple scientific disciplines. Future studies may explore its role in agrochemicals, where fluorinated compounds have shown promise as pesticides and herbicides due to their improved environmental stability.

The development of novel drug candidates remains one of the most pressing challenges in modern medicine. Compounds like tert-butyl 3,3-difluoro-4-(piperazin-1-yl)butanoate offer a unique opportunity to address this challenge by providing innovative molecular scaffolds for drug design. By leveraging cutting-edge synthetic techniques and computational modeling tools, researchers can accelerate the discovery process and bring new therapies to patients more quickly.

In conclusion,tert-butyl 3,3-difluoro-4-(piperazin-1-y l)butanoate (CAS No. 2137859-32-4) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its structural features make it an attractive candidate for developing novel therapeutic agents with improved pharmacokinetic properties. As our understanding of fluorinated chemistry continues to advance,tert-butyl 3 ,3 -difluoro -4 - ( piperazin -1 - yl ) butanoate is poised to play an increasingly important role in shaping the future of drug discovery and material science.